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Compound of Interest

Compound Name: 2-Chloroquinoxalin-6-ol
CAS No.: 55687-04-2
Cat. No.: B2800762
Get Quote
. J

CAS 55687-04-2 | A Bifunctional Heteroaromatic Scaffold

Executive Summary

2-Chloroquinoxalin-6-ol (CAS 55687-04-2) represents a high-value "dual-handle” scaffold in
medicinal chemistry. Unlike its more common isomer used in agrochemistry (6-
chloroquinoxalin-2-ol, a precursor to Quizalofop), this specific regioisomer offers a unique
substitution pattern that is highly coveted for kinase inhibitor design and peptidomimetic
synthesis.

Its core value lies in orthogonal reactivity:

e C2-Position (Electrophilic): The chlorine atom at position 2 is activated by the adjacent diaza-
ring nitrogens, making it highly susceptible to Nucleophilic Aromatic Substitution (

).

o C6-Position (Nucleophilic): The hydroxyl group at position 6 acts as a phenolic handle,
allowing for etherification or acylation to tune solubility and pharmacokinetic (PK) properties.
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This guide details the physicochemical profile, synthetic logic, and validated protocols for

utilizing this scaffold in drug discovery.[1]

Physicochemical Profile

The following data aggregates experimental values and high-confidence predictive models

essential for formulation and synthesis planning.

Property Value | Description Significance
CAS Number 55687-04-2 Unique Ildentifier
Molecular Formula Core Stoichiometry
] Fragment-based drug design
Molecular Weight 180.59 g/mol ,
(FBDD) compliant
Pale yellow to beige crystalline  Typical of oxidized
Appearance . . _
solid quinoxalines
Phenolic character;
deprotonates with weak bases
Predicted pKa (OH) ~9.2 (
)
Moderate lipophilicity; good
ClogP ~1.8-2.1 membrane permeability
potential
Requires polar aprotic solvents
DMSO, DMF (High); Water
Solubility (High) for
(Low); MeOH (Moderate)
reactions

H-Bond Donors/Acceptors

1 Donor (OH) / 3 Acceptors (N,
0)

Good capacity for active site

interactions

Synthetic Utility & Reactivity Logic
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The strategic advantage of 2-chloroquinoxalin-6-ol is the ability to sequentially functionalize
the molecule without protecting groups, provided the correct order of operations is followed.

The "Dual-Handle" Reactivity Map
The quinoxaline ring system is electron-deficient (
-deficient), which activates the C2-chlorine. However, the C6-hydroxyl is an electron-donating

group (EDG) by resonance, which slightly deactivates the ring but primarily serves as a
nucleophile.
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Figure 1: Orthogonal reactivity map showing the electrophilic C2 center and nucleophilic C6
center.

Chemoselectivity Principles

o Order of Operations: It is generally recommended to perform O-alkylation at C6 first.

o Reasoning: The phenoxide anion generated during alkylation is a hard nucleophile. If you
attempt

at C2 first (using an amine), the resulting 2-amino group acts as an EDG, deactivating the
ring and potentially complicating subsequent clean chemistry at the phenol due to
zwitterionic solubility issues.

o Exception: If the C2-substituent is sensitive to the basic conditions of O-alkylation, perform

second.
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Experimental Protocols

These protocols are designed to be self-validating. The completion of Reaction A provides the
starting material for Reaction B, creating a streamlined library generation workflow.

Protocol A: C6-O-Alkylation (Solubilizing Tail
Installation)

Objective: To attach a solubilizing group (e.g., N-methylpiperazine tail) to the C6 position while
preserving the C2-chloride.

Reagents:

e Substrate: 2-Chloroquinoxalin-6-ol (1.0 equiv)

o Electrophile: 1-(2-Chloroethyl)-4-methylpiperazine (1.2 equiv)
e Base:

(3.0 equiv)

e Solvent: DMF (Anhydrous)
Procedure:

Dissolution: Dissolve 2-chloroquinoxalin-6-ol in DMF (0.2 M concentration) in a round-

bottom flask under

Deprotonation: Add

and stir at room temperature for 30 minutes. The suspension may darken, indicating
phenoxide formation.

Addition: Add the alkyl halide (electrophile) dropwise.

Reaction: Heat the mixture to 60°C. Monitor via LC-MS.
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o Checkpoint: The product should show a mass shift corresponding to the alkyl chain. The
Cl isotope pattern (3:1 ratio of M:M+2) must remain, confirming the C2-Cl is intact.

o Workup: Dilute with water (precipitation often occurs). Filter the solid or extract with EtOAc.
Wash organic layer with brine to remove DMF.

 Purification: Flash chromatography (DCM/MeOH).

Protocol B: C2-Amination ( for Hinge Binding)

Objective: To displace the C2-chloride with an aniline or primary amine, a common motif in
kinase inhibitors (e.g., targeting EGFR or VEGFR).

Reagents:

Substrate: Product from Protocol A (1.0 equiv)

Nucleophile: 3-Chloro-4-fluoroaniline (1.2 equiv)

Catalyst (Optional): p-TsOH (0.1 equiv) or DIPEA (2.0 equiv) depending on amine basicity.

Solvent: n-Butanol or Isopropanol.
Procedure:
o Setup: Combine substrate and amine in n-Butanol (0.5 M).

« Activation: Add DIPEA. If the aniline is unreactive, catalytic acid (p-TsOH) can activate the
quinoxaline nitrogen (protonation of N1 makes C2 more electrophilic).

e Reflux: Heat to 100-110°C for 4-12 hours.

e Monitoring: LC-MS should show total loss of the chlorine isotope pattern and formation of the
product mass.

« |solation: Cool to RT. The product often precipitates. Filter and wash with cold ether. If no
precipitate, evaporate and purify via prep-HPLC.
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Medicinal Chemistry Applications

The 2-chloroquinoxalin-6-ol scaffold is a bioisostere of the quinoline and quinazoline
scaffolds found in FDA-approved drugs.

Kinase Inhibition (Type l/ll Inhibitors)

Quinoxalines are "privileged structures" in kinase drug discovery.

e Mechanism: The N1 and N4 nitrogens can accept hydrogen bonds from the kinase hinge
region (e.g., Met793 in EGFR).

» Role of C6-OH: When alkylated with a morpholine or piperazine chain, this moiety extends
into the solvent-exposed region of the ATP binding pocket, improving solubility and
bioavailability.

o Case Study Context: While Quizalofop (herbicide) utilizes the 6-Cl-2-aryloxy motif,
anticancer agents like Lenvatinib (quinoline-based) utilize similar topology. Researchers use
55687-04-2 to synthesize "Quinoxaline-Lenvatinib" analogs to bypass resistance mutations.

Antibacterial Agents (Quinoxaline 1,4-di-N-oxides)

Although 55687-04-2 is the reduced form, it serves as a precursor to Quinoxaline-1,4-dioxides
(QdNOs).

o Workflow: Functionalization of 55687-04-2

Oxidation with m-CPBA
QdNO.

» Activity: These derivatives generate free radicals under hypoxia, showing potency against M.
tuberculosis and anaerobic bacteria.

Library Synthesis Workflow

The following diagram illustrates how this scaffold generates diverse chemical libraries.
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Scaffold: 2-Chloroquinoxalin-6-ol

Step 1: C6 Diversification

(Ether Synthesis)

Yield >80%

Intermediate A
(Solubilizing Tail)

Parallel Synthesis
Step 2: C2 Diversification

(SnAr with Amine Array)

Final Library
(Kinase/GPCR Ligands)

Click to download full resolution via product page

Figure 2: Sequential diversification workflow for generating focused small-molecule libraries.

Safety & Handling

Hazard Classification: Irritant (Skin/Eye).
Reactivity Hazard: Reacts violently with strong oxidizing agents.

Storage: Keep cool (2-8°C) and dry. The C2-chloride is hydrolytically stable at neutral pH but
can hydrolyze to the quinoxalinone under prolonged acidic/basic agueous conditions.

PPE: Standard lab coat, nitrile gloves, and safety glasses. Use a fume hood during

reactions involving volatile amines.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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